Cas no 24173-71-5 (5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-)

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- structure
24173-71-5 structure
Product Name:5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-
CAS No:24173-71-5
MF:C14H22O2
MW:222.323284626007
CID:277453
PubChem ID:6710676
Update Time:2025-10-13

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Chemical and Physical Properties

Names and Identifiers

    • 5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)-
    • Kobusone
    • (1R,4R,6R,10S)-4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0<sup>4,6</sup>]dodecan-9-one
    • [ "" ]
    • Spectrum4_000641
    • (1R, 4R, 6R, 10S)-4, 12, 12-trimethyl-5-oxatricyclo[8.2.0.04, 6]dodecan-9-one
    • CCG-38591
    • SDCCGMLS-0066473.P001
    • SPBio_000310
    • 24173-71-5
    • KBio2_004295
    • NCGC00178735-01
    • DTXSID001318080
    • KBio3_001761
    • Spectrum2_000315
    • SR-05000002461-1
    • KBio2_006863
    • (-)-Kobusone
    • KBioSS_001727
    • (-)-Kobusone; 6,7-Epoxy-12-norcaryophyllan-3-one
    • SR-05000002461
    • BSPBio_002261
    • FS-9642
    • KBio2_001727
    • KBioGR_000981
    • Spectrum_001247
    • Spectrum5_001818
    • CHEMBL3039087
    • SCHEMBL19361159
    • HY-N3419
    • SPECTRUM300048
    • AKOS032962384
    • Spectrum3_000801
    • CS-0024182
    • (1R,4R,6R,10S)-4,12,12-trimethyl-5-oxatricyclo[8.2.0.0^{4,6]dodecan-9-one
    • 4,12,12-trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one
    • 4,12,12-trimethyl-5-oxatricyclo[8.2.0.04,6]dodecan-9-one
    • Caryophyllene keto epoxide
    • 6,7-Epoxy-15-nor-3-caryophyllanone
    • SpecPlus_000182
    • DivK1c_006278
    • KBio1_001222
    • GLXC-17250
    • (1R,4R,6R,10S)-4,12,12-Trimethyl-5-oxatricyclo[8.2.0.04,6]dodecan-9-one
    • DA-64758
    • Inchi: 1S/C14H22O2/c1-13(2)8-9-10(13)6-7-14(3)12(16-14)5-4-11(9)15/h9-10,12H,4-8H2,1-3H3/t9-,10+,12+,14+/m0/s1
    • InChI Key: UETZJEZFLKASPR-UZWIWUQPSA-N
    • SMILES: O1[C@@H]2CCC([C@H]3CC(C)(C)[C@@H]3CC[C@@]12C)=O

Computed Properties

  • Exact Mass: 222.16200
  • Monoisotopic Mass: 222.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.6A^2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Oil
  • Density: 1.031
  • Boiling Point: 308°Cat760mmHg
  • Flash Point: 123.8°C
  • Refractive Index: 1.491
  • PSA: 29.60000
  • LogP: 2.94930
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Security Information

5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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5-Oxatricyclo[8.2.0.04,6]dodecan-9-one,4,12,12-trimethyl-, (1R,4R,6R,10S)- Related Literature

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